1-Methyl-5-methylsulfonyl-3-nitro-1,2,4-triazole

• IUPAC Name: 1-methyl-5-methylsulfonyl-3-nitro-1,2,4-triazole
• InChI: InChI=1S/C4H6N4O4S/c1-7-4(13(2,11)12)5-3(6-7)8(9)10/h1-2H3
• InChI Key: QHLAYIJLTRDSOE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC(=N1)[N+](=O)[O-])S(=O)(=O)C
• Molecular Formula: C4H6N4O4S
• Molecular Weight: 206.18 g/mol
• CAS No.: 346631-21-8

Description

Triazoles are a class of five-membered heterocyclic compounds containing three nitrogen atoms and two carbon atoms. They are known for their superior pharmacological applications. There are two types of triazoles: 1,2,3-triazole and 1,2,4-triazole. Both types can accommodate a broad range of substituents (electrophiles and nucleophiles) around their core structures, paving the way for the construction of diverse novel bioactive molecules.

Synthesis Analysis

The synthesis of triazoles has attracted much attention due to their significant biological properties. Various synthetic methods have been developed over the years. These methods often involve the use of different nitrogen sources.

Molecular Structure Analysis

The molecular structure of triazoles is characterized by a five-membered ring containing three nitrogen atoms and two carbon atoms. This unique structure allows triazoles to bind readily in biological systems with a variety of enzymes and receptors.

Chemical Reactions Analysis

Triazoles can undergo a variety of chemical reactions due to their structural characteristics. They can accommodate a broad range of substituents (electrophiles and nucleophiles) around their core structures.

Scientific Research Applications

Synthetic Chemistry Applications

The synthesis and chemical behavior of 1,2,4-triazole derivatives have been extensively studied due to their significance in the development of heterocyclic compounds. Research has shown that 1,2,4-triazoles can serve as intermediates in the preparation of a wide range of compounds. For instance, the reaction of N-methyl-N-(phenylsulfonyl)benzohydrazonoyl chloride with nitriles and acetylenes in the presence of aluminum chloride produces 3,5-disubstituted 1-methyl-1H-1,2,4-triazoles, highlighting the versatility of triazoles in synthetic chemistry (Ito et al., 1983).

Materials Science and Energetic Materials

1,2,4-Triazole derivatives are also explored for their potential in creating energetic materials. The structural modification of these compounds, such as nitration, can significantly impact their energetic properties. For example, the synthesis of 5-nitramino-3-nitro-1H-1,2,4-triazole from 5-amino-3-nitro-1H-1,2,4-triazole (ANTA) demonstrates the pursuit of thermally stable and powerful energetic compounds. This research underscores the ongoing efforts to develop novel energetic materials with improved performance and stability characteristics (Dippold et al., 2012).

Mechanism of Action

Target of Action

1-Methyl-5-methylsulfonyl-3-nitro-1,2,4-triazole, like other triazole compounds, is capable of binding in the biological system with a variety of enzymes and receptors . .

Mode of Action

Triazole compounds are known to interact with their targets through weak interactions . This interaction can lead to changes in the function of the target, which can result in various biological effects.

Biochemical Pathways

Triazole compounds are known to exhibit broad biological activities, suggesting that they may affect multiple pathways .

Result of Action

Given the broad biological activities of triazole compounds, it is likely that this compound could have multiple effects at the molecular and cellular level .

Safety and Hazards

While triazoles have many beneficial uses, they can also have adverse effects such as hepatotoxicity and hormonal problems. Therefore, careful revision of the azole family is needed to obtain higher efficacy with minimum side effects.